Cas no 2248201-00-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,3s)-3-phenylcyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,3s)-3-phenylcyclobutane-1-carboxylate
• CAS No: 2248201-00-3
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 5778325
• PubChem ID: 165728065
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,3s)-3-phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248201-00-3
• EN300-6517092
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,3s)-3-phenylcyclobutane-1-carboxylate

• Inchi： 1S/C19H15NO4/c21-17-15-8-4-5-9-16(15)18(22)20(17)24-19(23)14-10-13(11-14)12-6-2-1-3-7-12/h1-9,13-14H,10-11H2
• InChI Key： VIQSYTMONFNCEP-UHFFFAOYSA-N
• SMILES： O(C(C1CC(C2C=CC=CC=2)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.10010796g/mol
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1s,3s)-3-phenylcyclobutane-1-carboxylate

Chemical Compound CAS No. 2248201-00-3: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl (1S,3S)-3-Phenylcyclobutane-1-Carboxylate

The compound with CAS No. 2248201-00-3, named 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,3S)-3-phenylcyclobutane-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dioxo isoindole moiety and a cyclobutane carboxylate group. The stereochemistry at the (1S,3S) configuration adds another layer of complexity and specificity to its molecular architecture.

Recent studies have highlighted the potential of this compound as a versatile building block in the synthesis of bioactive molecules. Its isoindole core is known for its ability to participate in various supramolecular interactions, making it a valuable component in the design of functional materials and drug delivery systems. Additionally, the cyclobutane ring introduces strain and rigidity into the molecule, which can be exploited to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of CAS No. 2248201-00-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have employed strategies such as Stille coupling, Mitsunobu reactions, and ring-closing metathesis to construct the complex framework of this compound. These methods not only ensure high yields but also allow for precise control over the stereochemistry at critical positions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been utilized as a lead compound for developing inhibitors targeting key enzymes involved in neurodegenerative diseases. Its ability to modulate enzyme activity through specific interactions has made it a subject of interest in medicinal chemistry. Furthermore, the dioxo isoindole moiety has been implicated in photoredox catalysis, opening new avenues for its use in energy-related applications.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) studies have revealed that the cyclobutane carboxylate group plays a crucial role in stabilizing reactive intermediates during catalytic cycles. This understanding has facilitated the design of more efficient catalysts for industrial processes.

The stereochemistry of CAS No. 2248201-00_